Cas no 89479-34-5 (3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-)
89479-34-5 structure
Product Name:3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-
CAS No:89479-34-5
MF:C12H7ClO3S
MW:266.700181245804
CID:599056
PubChem ID:13237902
Update Time:2025-04-19
3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-
- 4-(2-chlorobenzoyl)thiophene-3-carboxylic acid
- 89479-34-5
- DTXSID70531018
-
- Inchi: 1S/C12H7ClO3S/c13-10-4-2-1-3-7(10)11(14)8-5-17-6-9(8)12(15)16/h1-6H,(H,15,16)
- InChI Key: RFPNRRIPEUQONT-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1=CSC=C1C(=O)O)=O
Computed Properties
- Exact Mass: 265.9804429g/mol
- Monoisotopic Mass: 265.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 82.6Ų
3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)- Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
89479-34-5 (3-Thiophenecarboxylic acid, 4-(2-chlorobenzoyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent